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Compound of Interest

Compound Name: N-Nitrosopropranolol

Cat. No.: B1217540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Nitrosopropranolol (NNP) is a nitrosamine impurity of propranolol, a widely used beta-

blocker. The presence of nitrosamine impurities in pharmaceutical products is a significant

concern for regulatory bodies and the pharmaceutical industry due to their potential

carcinogenic properties.[1][2][3] Understanding the factors that affect the stability of NNP is

crucial for developing robust control strategies during drug substance and product

manufacturing, packaging, and storage to ensure patient safety.

This technical guide provides a comprehensive overview of the factors influencing the stability

of N-Nitrosopropranolol. It delves into the chemical and physical degradation pathways, the

impact of various environmental factors, and details the experimental protocols necessary for

its stability assessment.

Physicochemical Properties of N-Nitrosopropranolol
A foundational understanding of NNP's physicochemical properties is essential for predicting its

behavior and stability.
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Property Value/Description Reference(s)

Chemical Name

N-(2-hydroxy-3-(1-

naphthyloxy)propyl)-N-

nitrosoamine

[1]

Molecular Formula C₁₆H₂₀N₂O₃ [1]

Molecular Weight 288.34 g/mol [1]

Solubility

Moderately soluble in polar

organic solvents (e.g.,

methanol, ethanol); limited

aqueous solubility.

[1]

Partition Coefficient (Log P)
Approximately 3.5, indicating

moderate lipophilicity.
[1]

UV Absorption Maxima

Displays characteristic

absorption peaks due to the

naphthalene moiety and the

nitroso functional group.

[1]

Factors Affecting N-Nitrosopropranolol Stability
The stability of NNP is influenced by a multitude of factors, with pH, temperature, and light

being the most critical. The formation of NNP from propranolol is favored in acidic conditions,

suggesting that NNP itself would be more stable under neutral or basic conditions where the

reverse reaction is less likely.[1][4]

Effect of pH (Hydrolytic Stability)
The pH of the environment plays a pivotal role in the stability of N-nitrosamines. While the

formation of NNP from propranolol is acid-catalyzed, the degradation of NNP can also be

influenced by pH. Generally, N-nitrosamines can undergo acid-catalyzed hydrolysis, leading to

the parent amine and nitrous acid. Conversely, under strongly basic conditions, some N-

nitrosamines can also degrade.

Hypothesized Hydrolytic Degradation Pathway:
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Caption: Hypothesized pH-dependent degradation pathways of N-Nitrosopropranolol.

Effect of Temperature (Thermal Stability)
Elevated temperatures can accelerate the degradation of NNP. Thermal degradation of N-

nitrosamines can proceed through various mechanisms, including homolytic cleavage of the N-

N bond. The rate of thermal degradation is expected to follow Arrhenius kinetics, where the

degradation rate constant increases exponentially with temperature.

General Thermal Degradation Concept:
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Caption: The effect of increased temperature on N-Nitrosopropranolol stability.

Effect of Light (Photostability)
N-nitrosamines are known to be sensitive to light, particularly ultraviolet (UV) radiation.

Photodegradation typically involves the cleavage of the N-NO bond, leading to the formation of

the corresponding amine radical and nitric oxide. The naphthalene moiety in NNP suggests it

may have significant UV absorption, potentially making it susceptible to photodegradation.

General Photodegradation Pathway:
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Caption: General photodegradation pathway of N-Nitrosopropranolol.

Oxidative Stability
N-nitrosamines can be susceptible to oxidation. The presence of oxidizing agents, such as

peroxides, or exposure to atmospheric oxygen over time, can lead to the degradation of NNP.

The exact degradation products from oxidation would need to be elucidated through forced

degradation studies.

Influence of Excipients
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Pharmaceutical excipients can impact the stability of NNP. Some excipients may contain trace

amounts of nitrites, which could potentially shift the equilibrium back towards NNP formation

under certain conditions. Conversely, some excipients may have a protective effect or even

promote degradation. The presence of moisture within a formulation, often influenced by

hygroscopic excipients, can also facilitate degradation reactions.

Experimental Protocols for Stability Assessment
A thorough assessment of NNP stability requires well-designed experimental protocols,

primarily through forced degradation studies and the development of a stability-indicating

analytical method.

Forced Degradation (Stress Testing) Protocol
Forced degradation studies are essential to identify potential degradation products and

pathways, and to demonstrate the specificity of the analytical method.[5][6]

Objective: To generate potential degradation products of N-Nitrosopropranolol under various

stress conditions.

Materials:

N-Nitrosopropranolol reference standard

Hydrochloric acid (HCl), Sodium hydroxide (NaOH)

Hydrogen peroxide (H₂O₂)

Methanol, Acetonitrile (HPLC grade)

Water (HPLC grade)

pH meter, calibrated

Thermostatically controlled oven

Photostability chamber
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General Workflow for Forced Degradation:

Sample Preparation

Stress Conditions

Analysis

Prepare NNP Solution
(e.g., in Methanol/Water)

Acid Hydrolysis
(e.g., 0.1M HCl, 60°C)
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(e.g., 0.1M NaOH, 60°C)

Oxidation
(e.g., 3% H₂O₂, RT)

Thermal Degradation
(e.g., 80°C, solid & solution)

Photodegradation
(ICH Q1B conditions)

Analyze by Stability-
Indicating Method
(e.g., LC-MS/MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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